Cas no 1261905-27-4 (4-Chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid)

• Product Name: 4-Chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid
• CAS No: 1261905-27-4
• MF: C₁₅H₁₀ClFO₄
• MW: 308.688907146454
• MDL: MFCD18322083
• CID: 2762531
• PubChem ID: 53227913
• Update Time: 2025-05-19

4-Chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322083
• 5-Chloro-2'-fluoro-4'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid
• 4-Chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%
• DTXSID90691446
• 1261905-27-4
• 4-CHLORO-2-(2-FLUORO-4-METHOXYCARBONYLPHENYL)BENZOIC ACID
• 4-Chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid

• MDL： MFCD18322083
• Inchi： 1S/C15H10ClFO4/c1-21-15(20)8-2-4-10(13(17)6-8)12-7-9(16)3-5-11(12)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key： UKBVHDWZSDUFFH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1C=CC(C(=O)OC)=CC=1F

Computed Properties

• Exact Mass: 308.0251647Da
• Monoisotopic Mass: 308.0251647Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-Chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid

Introduction to 4-Chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid (CAS No. 1261905-27-4)

4-Chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, with the CAS number 1261905-27-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted benzene ring and a fluoro-methoxycarbonylphenyl substituent. These characteristics contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 4-Chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid is of particular interest due to its ability to modulate key biological processes. The presence of the chloro and fluoro groups imparts unique electronic and steric properties, making it a valuable scaffold for the design of bioactive molecules. Recent studies have highlighted its potential as a lead compound in the development of drugs for conditions such as cancer, inflammation, and metabolic disorders.

In the realm of cancer research, 4-Chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid has shown promise as a potential inhibitor of specific enzymes involved in tumor growth and metastasis. For instance, it has been reported to exhibit selective inhibition of certain kinases, which are critical enzymes in signal transduction pathways that regulate cell proliferation and survival. This selective inhibition could potentially reduce the side effects associated with broader-spectrum inhibitors, thereby improving therapeutic outcomes.

Beyond cancer, this compound has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response involving various mediators and signaling pathways. 4-Chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid has been shown to modulate the expression of pro-inflammatory cytokines and chemokines, making it a candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In the context of metabolic disorders, recent studies have investigated the role of 4-Chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid in regulating glucose metabolism and lipid homeostasis. Preliminary findings suggest that it may influence key metabolic enzymes and receptors, potentially offering new avenues for the management of conditions such as diabetes and obesity.

The synthesis of 4-Chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid involves several well-established chemical reactions, including substitution and coupling reactions. These synthetic routes are crucial for ensuring high yields and purity, which are essential for both research and commercial applications. Advanced synthetic methods have been developed to optimize the production process, making it more efficient and cost-effective.

In terms of pharmacokinetics, 4-Chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid exhibits favorable properties such as good solubility and stability. These characteristics are important for ensuring effective absorption, distribution, metabolism, and excretion (ADME) profiles. Preclinical studies have demonstrated that it can be effectively delivered to target tissues with minimal toxicity, further supporting its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from 4-Chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid. Early results are promising, with several candidates showing significant therapeutic benefits in preclinical models. These findings underscore the importance of continued research and development efforts to fully harness the potential of this compound.

In conclusion, 4-Chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid (CAS No. 1261905-27-4) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable lead compound for the development of novel therapeutics targeting cancer, inflammation, and metabolic disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.